Cas no 2137101-94-9 (tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate
• CAS No: 2137101-94-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292677
• Update Time: 2025-06-12

tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate
• Carbamic acid, N-[(1S)-2-cyclohexyl-1-methyl-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-10(15-13(17)18-14(2,3)4)12(16)11-8-6-5-7-9-11/h10-11H,5-9H2,1-4H3,(H,15,17)/t10-/m0/s1
• InChI Key： IUKIKGAICKWMEB-JTQLQIEISA-N
• SMILES： O=C([C@H](C)NC(=O)OC(C)(C)C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate

Introduction to tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate (CAS No. 2137101-94-9)

tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate, identified by the chemical compound code CAS No. 2137101-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and bioactive molecules. The unique structural features of this carbamate derivative, particularly its (2S)-configuration and the presence of a cyclohexyl side chain, contribute to its distinct chemical properties and potential biological activities.

The synthesis and application of tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate have been explored in several cutting-edge research studies, reflecting its importance in modern drug discovery. One of the most compelling aspects of this compound is its role as a building block in the development of novel therapeutic agents. The chiral center at the (2S)-position makes it a valuable candidate for creating enantiomerically pure compounds, which are often essential for achieving high efficacy and minimal side effects in pharmaceutical applications.

In recent years, there has been a growing interest in the use of carbamate-based compounds for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The structural motif of tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate aligns well with this trend, as it provides a scaffold that can be modified to target specific biological pathways. For instance, modifications at the cyclohexyl ring or the carbamate moiety have been shown to enhance binding affinity to particular enzymes, making this compound a promising lead for further development.

Recent advancements in computational chemistry and molecular modeling have also highlighted the potential of tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate as a key intermediate in designing molecules with optimized pharmacokinetic profiles. These studies suggest that subtle changes in its structure can significantly influence its solubility, metabolic stability, and overall bioavailability. Such insights are crucial for accelerating the drug discovery process and bringing new therapies to market more efficiently.

The role of chiral auxiliaries and catalysts in the synthesis of enantiomerically pure carbamates has been another area of focus. The use of chiral resolving agents or asymmetric catalytic methods allows researchers to isolate or produce specific enantiomers with high purity. This is particularly important for compounds like tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate, where stereochemistry plays a critical role in determining biological activity. Recent patents and scientific literature have demonstrated innovative approaches to achieving high enantiomeric excess (ee) values, which are essential for developing safe and effective pharmaceuticals.

Beyond its applications in drug discovery, tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-yl]carbamate has also been investigated for its potential use in agrochemicals and specialty chemicals. Its structural complexity allows for modifications that could lead to novel pesticides or herbicides with improved efficacy and environmental safety. Additionally, the compound's stability under various conditions makes it a suitable candidate for industrial applications where chemical robustness is required.

The future prospects for tert-butyl N-[(2S)-1-cyclohexyl-1-oxopropan-2-y]carbamate are bright, given its versatility and the ongoing research efforts in synthetic chemistry and medicinal biology. As new methodologies emerge for modifying and functionalizing carbamate structures, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. Collaborative efforts between academia and industry will be crucial in translating these laboratory findings into tangible benefits for patients worldwide.

In conclusion, tert-butyl N-[(2S)]-1-cyclohexyloxopropan--2--yIcarbamate (CAS No. 2137101--94--9) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceutical innovation. Its unique structural features, coupled with recent breakthroughs in chiral synthesis and molecular design, position it as a cornerstone compound in modern drug development. As research continues to uncover new applications and refine synthetic routes, this carbamate derivative is poised to make substantial contributions to both academic research and industrial applications.